molecular formula C8H3ClN2S B8535378 6-Chlorothieno[2,3-b]pyridine-2-carbonitrile

6-Chlorothieno[2,3-b]pyridine-2-carbonitrile

Cat. No.: B8535378
M. Wt: 194.64 g/mol
InChI Key: JKJFQIJGZRVSIN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-Chlorothieno[2,3-b]pyridine-2-carbonitrile is a useful research compound. Its molecular formula is C8H3ClN2S and its molecular weight is 194.64 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H3ClN2S

Molecular Weight

194.64 g/mol

IUPAC Name

6-chlorothieno[2,3-b]pyridine-2-carbonitrile

InChI

InChI=1S/C8H3ClN2S/c9-7-2-1-5-3-6(4-10)12-8(5)11-7/h1-3H

InChI Key

JKJFQIJGZRVSIN-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=NC2=C1C=C(S2)C#N)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 6-Chloro-2-iodothieno[2,3-b]pyridine (80 mg, 0.27 mmol) and Copper (I) Cyanide (36 mg, 0.41 mmol) in DMF (3 mL) was heated to 130° C. for 16 hrs. LC showed formation of the title product. The crude reaction was adsorbed onto silica gel, and purified by flash chromatography to obtain the title product. LC-MS (IE, m/z): 195 [M+1]+.
Quantity
80 mg
Type
reactant
Reaction Step One
Name
Copper (I) Cyanide
Quantity
36 mg
Type
reactant
Reaction Step One
Name
Quantity
3 mL
Type
solvent
Reaction Step One

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